Cas no 35264-04-1 (N-Boc-3-ethyl L-Norvaline)

• Product Name: N-Boc-3-ethyl L-Norvaline
• CAS No: 35264-04-1
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD07369172
• CID: 304072
• PubChem ID: 29974645
• Update Time: 2025-04-19

N-Boc-3-ethyl L-Norvaline Chemical and Physical Properties

Names and Identifiers

• N-Boc-3-ethyl L-Norvaline
• Boc-Diethylglycine
• L-Norvaline,N-[(1,1-dimethylethoxy)carbonyl]-3-ethyl-
• N-BOC-3-ETHYL-L-NORVALINE
• N-[(1,1-DiMethylethoxy)carbonyl]-3-ethyl-L-norvaline
• N-[(tert-Butoxy)carbonyl]-3-ethyl-L-norvaline
• (S)-Boc-2-amino-3-ethyl-pentanoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-ethylpentanoic acid
• F79685
• Boc-Val(4,4'-Me2)-OH
• (S)-2-((tert-Butoxycarbonyl)amino)-3-ethylpentanoic acid
• IWFUADFCRJVRNH-VIFPVBQESA-N
• MFCD07369172
• (2S)-3-ethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• (S)-Boc-2-Amino-3-ethyl-pentanoic acid (Boc-L-Nva(3-Et)-OH)
• SCHEMBL7273189
• EN300-3225613
• CS-0283450
• 35264-04-1
• DB-320988
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-ETHYLPENTANOIC ACID

• MDL： MFCD07369172
• Inchi： 1S/C12H23NO4/c1-6-8(7-2)9(10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： IWFUADFCRJVRNH-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)O)C(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.046
• Melting Point: 88-90°C
• PSA: 66.84000
• LogP: 1.12310